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Compound of Interest

Ethyl tetrahydrofuran-2-
Compound Name:
carboxylate

Cat. No.: B094737

Essential Safety and Handling Guide for Ethyl
Tetrahydrofuran-2-Carboxylate

Disclaimer: Specific safety and handling data for Ethyl tetrahydrofuran-2-carboxylate is
limited. The following guidance is based on the well-documented hazards of the structurally
related and commonly used solvent, Tetrahydrofuran (THF), and should be used as a
precautionary measure. Always consult the most recent Safety Data Sheet (SDS) provided by
your supplier and your institution's safety protocols.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Ethyl tetrahydrofuran-2-
carboxylate. It includes operational and disposal plans with procedural, step-by-step guidance.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety. The following
table summarizes the recommended PPE for handling Ethyl tetrahydrofuran-2-carboxylate,
based on the hazards associated with Tetrahydrofuran.
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Protection Type

Specific Recommendations

Rationale & Citation

Eye and Face Protection

Tightly fitting safety goggles. A
faceshield (minimum 8 inches)
is recommended if there is a

splash hazard.

Use equipment tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

- Gloves: Handle with
appropriate chemical-resistant
gloves. THF permeates
standard nitrile gloves in under
a minute. Recommended
materials include Polyvinyl
alcohol (PVA), Teflon, or
4H/Silver Shield brand
(Norfoil). Butyl or natural
rubber offer short-term
protection. Always inspect
gloves prior to use and use
proper removal technique.[1]
[2] - Protective Clothing: Wear
a lab coat, full-length pants or
equivalent, and closed-toe
footwear to ensure no skin is
exposed.[1] For larger
quantities or splash potential,
consider flame-retardant

antistatic protective clothing.

To prevent skin contact and
absorption. Contaminated
gloves should be disposed of
immediately in accordance

with laboratory practices.[1][2]

Respiratory Protection

A respirator is required when
vapors or aerosols are
generated. Use a full-face
respirator with multi-purpose
combination (US) or type
AXBEK (EN 14387) respirator
cartridges as a backup to
engineering controls. If a

respirator is the sole means of

To prevent inhalation of
harmful vapors which can
cause respiratory tract
irritation, drowsiness, and
dizziness.[1][3] Respirator use
requires training and fit-testing.

[1]
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protection, use a full-face

supplied air respirator.

Operational Plan: Safe Handling Procedures

Adherence to safe handling practices is paramount to prevent accidents and exposure.

2.1. Engineering Controls:

o Always work with Ethyl tetrahydrofuran-2-carboxylate in a certified ducted fume hood.[4]
e Ensure an eyewash station and safety shower are readily accessible.[4][5]

e Use explosion-proof equipment and non-sparking tools.[1]

o Take measures to prevent the buildup of electrostatic charge by grounding and bonding
containers and receiving equipment.[6]

2.2. Handling Practices:
e Avoid contact with skin, eyes, and clothing.[1][4]
» Avoid inhalation of vapor or mist.[1]

» Keep containers tightly closed when not in use and store in a dry, cool, and well-ventilated
place.[5]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the
handling area.[6]

e Handle in accordance with good industrial hygiene and safety practices. Wash hands before
breaks and at the end of the workday.[1]

2.3. Peroxide Formation: Like THF, Ethyl tetrahydrofuran-2-carboxylate may form explosive
peroxides upon exposure to air and light.[1][7]

o Date containers upon receipt and upon opening.[3]
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» Test for the presence of peroxides periodically (e.g., every 3 months for opened containers).

[3]

e Do not distill or evaporate to near dryness unless the absence of peroxides has been
confirmed.[2]

« If peroxide crystals are visible around the container cap, do not move the container and
contact your institution's Environmental Health & Safety (EH&S) department immediately.[4]

Emergency Procedures
3.1. Spills:
e Small Spills (<1 L): If you are trained and have the appropriate PPE, confine the spill and

absorb it with an inert material (e.g., vermiculite, sand).[1][8] Place the waste in a sealed,
labeled container for disposal.[2]

o Large Spills (>1 L): Evacuate the area immediately. Alert others and call emergency services
and your institution's EH&S department for assistance.[1] Avoid breathing vapors and turn off
all ignition sources.[2]

3.2. Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an
emergency eyewash station, holding the eyelids open. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation
persists.[2]

 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Disposal Plan
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» Dispose of Ethyl tetrahydrofuran-2-carboxylate and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations.[3][9]

o Collect waste in a designated, properly labeled, and sealed container. Do not mix with other
waste streams.

e Uncleaned containers should be treated as hazardous and disposed of in the same manner
as the product itself.

Quantitative Data

The following table summarizes key quantitative data, primarily based on Tetrahydrofuran
(THF) as a proxy.

Parameter Value Source (Compound)

[10] (Ethyl tetrahydrofuran-2-

Molecular Formula C7H1203
carboxylate)
. [10] (Ethyl tetrahydrofuran-2-
Molecular Weight 144.17 g/mol
carboxylate)
Oral LD50 (Rat) 1,650 mg/kg [1][3] (THF)
Dermal LD50 (Rat) > 2,000 mg/kg [11[3] (THF)
Inhalation LC50 (Rat) 21000 ppm (3 h) [11[3] (THF)
OSHA PEL (TWA) 200 ppm (590 mg/m3) (THF)
ACGIH BEI 2 mg/L (in urine, end of shift) (THF)

Experimental Protocol: Peroxide Detection

This protocol is for the detection of peroxides in solvents like THF and should be adapted for
Ethyl tetrahydrofuran-2-carboxylate.

Objective: To qualitatively determine the presence of peroxides to prevent accidental
explosions during heating or concentration.
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Materials:

o Sample of Ethyl tetrahydrofuran-2-carboxylate

o Peroxide test strips (commercially available)

o Appropriate PPE (goggles, gloves, lab coat)

Procedure:

e Ensure you are working in a fume hood and wearing the appropriate PPE.
o Open the container of Ethyl tetrahydrofuran-2-carboxylate.

» Dip the peroxide test strip into the liquid for the duration specified by the manufacturer's
instructions.

» Remove the strip and wait for the color to develop as indicated in the instructions.

o Compare the color of the test strip to the color chart provided with the kit to estimate the
peroxide concentration.

« If the test is positive, the solvent should be treated to remove peroxides or disposed of as
hazardous waste.[3] Do not proceed with any procedure that involves heating or distillation.

e Record the test date and result on the container label.[3]

Workflow for Handling Ethyl Tetrahydrofuran-2-
Carboxylate

The following diagram illustrates the logical workflow for the safe handling of Ethyl
tetrahydrofuran-2-carboxylate.
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Caption: Workflow for the safe handling of Ethyl tetrahydrofuran-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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